N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C22H20N4O6S/c1-13-4-2-3-5-17(13)26-20(15-10-33(29,30)11-16(15)25-26)24-22(28)21(27)23-9-14-6-7-18-19(8-14)32-12-31-18/h2-8H,9-12H2,1H3,(H,23,27)(H,24,28)
• InChI Key: RHOKRWKGWRACOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H20N4O6S
• Molecular Weight: 468.5 g/mol

Description

The compound contains several functional groups including a benzo[d][1,3]dioxol-5-ylmethyl group, a 5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl group, and an oxalamide group. These groups are common in many organic compounds and can participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography. This would provide information about the arrangement of atoms in the molecule and the angles between bonds.

Chemical Reactions Analysis

The compound’s reactivity would depend on its functional groups. For example, the oxalamide group could potentially undergo hydrolysis to form an amine and a carboxylic acid. The benzo[d][1,3]dioxol-5-ylmethyl group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its structure. For example, the presence of polar functional groups could make the compound soluble in polar solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Synthesis and Structural Characterization

A novel series of compounds incorporating the thiophene moiety, similar in structural complexity to N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide, were synthesized and characterized. These compounds were evaluated for their anti-tumor activities against various cell lines, revealing promising activities for several derivatives with specific IC50 values (Gomha, Edrees, & Altalbawy, 2016). Another study focused on the synthesis of celecoxib derivatives, which were analyzed for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, demonstrating the potential for development into therapeutic agents (Küçükgüzel et al., 2013).

Biological Activity

The biological activity of compounds related to N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide has been a subject of interest. For instance, a study on pyrazole derivatives revealed potent cytotoxic activity against human promyelocytic leukemia cells, indicating their potential as anticancer agents (Asegbeloyin et al., 2014). Another research effort synthesized a series of thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety, evaluating their antimicrobial and anti-proliferative activities. These compounds showed significant inhibitory effects on various cancer cells, with one derivative demonstrating notable activity against HCT-116 cancer cells (Mansour et al., 2020).

Future Directions

Compounds with similar structures have been studied for their potential as anticancer agents. Future research could explore the biological activity of this compound and its potential uses in medicine.